Cas no 2128694-22-2 (Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide)

• Product Name: Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide
• CAS No: 2128694-22-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6073319
• PubChem ID: 127267400
• Update Time: 2025-05-26

Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2693921708
• N-[(2S,3R)-2-(6-METHOXYPYRIDIN-3-YL)OXOLAN-3-YL]PROP-2-ENAMIDE
• EN300-6697407
• 2128694-22-2
• rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide
• SCHEMBL21393059
• AKOS030760004
• Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide

• Inchi： 1S/C13H16N2O3/c1-3-11(16)15-10-6-7-18-13(10)9-4-5-12(17-2)14-8-9/h3-5,8,10,13H,1,6-7H2,2H3,(H,15,16)/t10-,13+/m1/s1
• InChI Key： SYXJWKOGKOSTIQ-MFKMUULPSA-N
• SMILES： O1CC[C@H]([C@@H]1C1C=NC(=CC=1)OC)NC(C=C)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Additional information on Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide

Recent Advances in the Study of Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide (CAS: 2128694-22-2)

The compound Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide (CAS: 2128694-22-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammatory and neurodegenerative diseases. The unique structural features of Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide, including its oxolane ring and methoxypyridine moiety, contribute to its selective binding affinity and pharmacological profile. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights into its mechanism of action.

In preclinical models, Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide has demonstrated promising efficacy in mitigating neuroinflammation and oxidative stress, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to inhibit pro-inflammatory cytokines and enhance antioxidant defense mechanisms. Furthermore, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration, making it a viable candidate for further development.

Despite these encouraging findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is exploring structural derivatives of Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the goal of initiating clinical trials in the near future.

In conclusion, Rac-n-[(2r,3s)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]prop-2-enamide represents a promising lead compound with potential applications in treating neurodegenerative and inflammatory disorders. Continued research into its molecular targets and therapeutic mechanisms will be crucial for translating these findings into clinical benefits.